Cas no 2231672-87-8 (methyl 7-bromo-1H-pyrrolo[3,2-c]pyridine-2-carboxylate)

• Product Name: methyl 7-bromo-1H-pyrrolo[3,2-c]pyridine-2-carboxylate
• CAS No: 2231672-87-8
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 5272336
• Update Time: 2026-03-09

methyl 7-bromo-1H-pyrrolo[3,2-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-bromo-1H-pyrrolo[3,2-c]pyridine-2-carboxylate

• Inchi： 1S/C9H7BrN2O2/c1-14-9(13)7-2-5-3-11-4-6(10)8(5)12-7/h2-4,12H,1H3
• InChI Key： KLDMBDFXHHEWKD-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C2NC(C(OC)=O)=CC1=2

Additional information on methyl 7-bromo-1H-pyrrolo[3,2-c]pyridine-2-carboxylate

Methyl 7-bromo-1H-pyrrolo[3,2-c]pyridine-2-carboxylate (CAS No. 2231672-87-8): A Key Intermediate in Modern Pharmaceutical Research

Methyl 7-bromo-1H-pyrrolo[3,2-c]pyridine-2-carboxylate, identified by its CAS number 2231672-87-8, is a highly valuable intermediate in the realm of pharmaceutical chemistry. This compound belongs to the pyrrolopyridine class, a heterocyclic structure that has garnered significant attention due to its versatile biological activities and potential applications in drug development.

The molecular framework of methyl 7-bromo-1H-pyrrolo[3,2-c]pyridine-2-carboxylate consists of a fused pyrrole and pyridine ring system, with a bromine substituent at the 7-position and a carboxylate ester group at the 2-position. This unique arrangement imparts distinct chemical and pharmacological properties, making it a sought-after building block for synthesizing novel therapeutic agents.

In recent years, there has been a surge in research focusing on pyrrolopyridine derivatives due to their demonstrated efficacy in various therapeutic areas. Notably, these compounds have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The brominated derivative, in particular, has been extensively studied for its ability to modulate enzyme activity and interact with biological targets.

One of the most compelling aspects of methyl 7-bromo-1H-pyrrolo[3,2-c]pyridine-2-carboxylate is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged this intermediate to develop inhibitors targeting kinases and other enzymes involved in signal transduction pathways. For instance, studies have highlighted its utility in creating small-molecule inhibitors that exhibit potent activity against mutant forms of proteins implicated in cancer progression.

The bromine atom at the 7-position of the pyrrolopyridine core serves as a versatile handle for further functionalization. This allows chemists to introduce additional modifications through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of diverse libraries of derivatives. These modifications can fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting compounds, enhancing their therapeutic potential.

Recent advances in computational chemistry have further accelerated the discovery process involving methyl 7-bromo-1H-pyrrolo[3,2-c]pyridine-2-carboxylate. Molecular modeling studies have provided insights into how different substituents influence the binding affinity and selectivity of these derivatives toward biological targets. Such computational approaches are increasingly integral to rational drug design, allowing researchers to predict the efficacy of new compounds before experimental synthesis.

The carboxylate ester group at the 2-position offers another layer of chemical versatility. It can be hydrolyzed to yield a free carboxylic acid or converted into other functional groups through various synthetic transformations. This adaptability makes methyl 7-bromo-1H-pyrrolo[3,2-c]pyridine-2-carboxylate an indispensable tool for medicinal chemists seeking to explore novel chemical space.

In clinical research, derivatives of this compound have been investigated for their potential as antiviral agents. The pyrrolopyridine scaffold is known to interact with viral proteases and polymerases, inhibiting replication cycles. Preliminary studies have demonstrated that certain analogs exhibit inhibitory activity against viruses such as HIV and hepatitis C. While further research is needed to optimize these lead compounds for clinical use, these findings underscore the significance of methyl 7-bromo-1H-pyrrolo[3,2-c]pyridine-2-carboxylate in antiviral drug discovery.

The synthesis of methyl 7-bromo-1H-pyrrolo[3,2-c]pyridine-2-carboxylate itself presents an interesting challenge due to the complexity of the fused ring system. However, modern synthetic methodologies have made significant strides in improving yields and purity. Techniques such as transition-metal catalysis and flow chemistry have enabled more efficient production processes, reducing costs and environmental impact.

The growing interest in green chemistry has also influenced how researchers approach the synthesis of this intermediate. Efforts are underway to develop solvent-free or aqueous-based reactions that minimize waste generation without compromising efficiency. These sustainable practices align with broader industry trends toward environmentally responsible chemical manufacturing.

Future directions in research may explore the use of methyl 7-bromo-1H-pyrrolo[3,2-c]pyridine-2-carboxylate in combination therapies. By pairing it with other bioactive molecules or therapeutic agents, researchers aim to enhance treatment outcomes while reducing side effects. Such combinatorial approaches are particularly relevant in oncology, where polypharmacology is emerging as a promising strategy for managing complex diseases like cancer.

In conclusion, methyl 7-bromo-1H-pyrrolo[3,2-c]pyridine-2-carboxylate (CAS No. 2231672-87-8) represents a cornerstone in contemporary pharmaceutical research. Its unique structural features and functional versatility make it an invaluable intermediate for developing novel therapeutics across multiple disease areas. As scientific understanding advances and new synthetic techniques emerge, this compound will undoubtedly continue to play a pivotal role in shaping the future of drug discovery and development.